Methylthiophenyl-2-methyl-1-butanone
Cat. No. B8615386
M. Wt: 182.28 g/mol
InChI Key: SWSORZOSUUJJCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06020343
Procedure details
To a suspension of AlCl3 (35.4 g) in CHCl3 (500 mL) at -10° C. was added dropwise 2-methylbutyryl chloride (31.3 g) followed by thioanisole (31.2 mL). The mixture was then stirred at r.t. for 20 min. and was then cooled back to 0° C. Water (200 mL) was then added over 30 min. The CHCl3 layer was separated and dried over MgSO4. After filtration and removal of the solvent, the residue was dried under vacuum at 80° C. for 2 h to give 35 g of the title compound.
Name
Identifiers
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REACTION_CXSMILES
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[Al+3].[Cl-].[Cl-].[Cl-].[CH3:5][CH:6]([CH2:10][CH3:11])[C:7](Cl)=[O:8].[C:12]1([S:18][CH3:19])[CH:17]=[CH:16]C=CC=1.O.[CH:21](Cl)(Cl)Cl>>[CH3:5][C:6]([CH3:21])([CH2:10][CH3:11])[C:7]([C:19]1[S:18][CH:12]=[CH:17][CH:16]=1)=[O:8] |f:0.1.2.3|
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Inputs
Step One
Step Two
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Name
|
|
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Quantity
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31.3 g
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Type
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reactant
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Smiles
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CC(C(=O)Cl)CC
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Step Three
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Name
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|
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Quantity
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31.2 mL
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|
Type
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reactant
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Smiles
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C1(=CC=CC=C1)SC
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Step Four
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Name
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|
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Quantity
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200 mL
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|
Type
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reactant
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|
Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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The mixture was then stirred at r.t. for 20 min.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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was then cooled back to 0° C
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CUSTOM
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Type
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CUSTOM
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|
Details
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The CHCl3 layer was separated
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
After filtration and removal of the solvent
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CUSTOM
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Type
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CUSTOM
|
|
Details
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the residue was dried under vacuum at 80° C. for 2 h
|
|
Duration
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2 h
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Outcomes
Product
Details
Reaction Time |
20 min |
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Name
|
|
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Type
|
product
|
|
Smiles
|
CC(C(=O)C=1SC=CC1)(CC)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 35 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
